Cas no 1448067-44-4 (1-(3,4-difluorobenzenesulfonyl)-4-methanesulfonylpiperidine)

• Product Name: 1-(3,4-difluorobenzenesulfonyl)-4-methanesulfonylpiperidine
• CAS No: 1448067-44-4
• MF: C₁₂H₁₅F₂NO₄S₂
• MW: 339.378607988358
• CID: 6566548
• PubChem ID: 71805714
• Update Time: 2025-06-09

1-(3,4-difluorobenzenesulfonyl)-4-methanesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorobenzenesulfonyl)-4-methanesulfonylpiperidine
• 1-((3,4-difluorophenyl)sulfonyl)-4-(methylsulfonyl)piperidine
• F6435-1659
• 1-(3,4-difluorophenyl)sulfonyl-4-methylsulfonylpiperidine
• 1448067-44-4
• CHEMBL3440270
• AKOS024558201

• Inchi： 1S/C12H15F2NO4S2/c1-20(16,17)9-4-6-15(7-5-9)21(18,19)10-2-3-11(13)12(14)8-10/h2-3,8-9H,4-7H2,1H3
• InChI Key： UZQHHFFEYZABRL-UHFFFAOYSA-N
• SMILES： S(C)(C1CCN(CC1)S(C1C=CC(=C(C=1)F)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 339.04105663g/mol
• Monoisotopic Mass: 339.04105663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.3Ų

Additional information on 1-(3,4-difluorobenzenesulfonyl)-4-methanesulfonylpiperidine

Introduction to 1-(3,4-difluorobenzenesulfonyl)-4-methanesulfonylpiperidine (CAS No. 1448067-44-4)

1-(3,4-difluorobenzenesulfonyl)-4-methanesulfonylpiperidine (CAS No. 1448067-44-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidines, which are cyclic amines with a wide range of biological activities, including analgesic, anti-inflammatory, and neuroprotective effects.

The chemical structure of 1-(3,4-difluorobenzenesulfonyl)-4-methanesulfonylpiperidine features a piperidine ring substituted with a 3,4-difluorobenzenesulfonyl group and a methanesulfonyl group. These functional groups contribute to the compound's high reactivity and stability, making it an attractive candidate for various pharmaceutical applications. The presence of fluorine atoms in the 3,4-difluorobenzenesulfonyl group enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have explored the potential of 1-(3,4-difluorobenzenesulfonyl)-4-methanesulfonylpiperidine as a modulator of ion channels and receptors. One notable application is its use as a potent and selective inhibitor of the transient receptor potential vanilloid 1 (TRPV1) channel. TRPV1 is a non-selective cation channel that plays a key role in pain sensation and thermoregulation. Inhibition of TRPV1 has been shown to have analgesic effects, making this compound a promising candidate for the development of novel pain management therapies.

In addition to its analgesic properties, 1-(3,4-difluorobenzenesulfonyl)-4-methanesulfonylpiperidine has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 1-(3,4-difluorobenzenesulfonyl)-4-methanesulfonylpiperidine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 1-(3,4-difluorobenzenesulfonyl)-4-methanesulfonylpiperidine has been extensively studied to evaluate its suitability as a drug candidate. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable properties for a therapeutic agent. Furthermore, it has shown low toxicity in animal models, suggesting that it may be safe for human use.

Clinical trials are currently underway to assess the safety and efficacy of 1-(3,4-difluorobenzenesulfonyl)-4-methanesulfonylpiperidine in various therapeutic indications. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical evaluation in larger patient populations.

In conclusion, 1-(3,4-difluorobenzenesulfonyl)-4-methanesulfonylpiperidine (CAS No. 1448067-44-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for advancing the treatment of pain and inflammatory diseases.